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Compound of Interest

Compound Name: 2,6-Dichlorobenzoic acid-d3

Cat. No.: B12396477 Get Quote

In-Depth Technical Guide: 2,6-Dichlorobenzoic
Acid-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Dichlorobenzoic acid-d3, a

deuterated analog of 2,6-Dichlorobenzoic acid. This document details its molecular properties,

applications in analytical and research settings, and a generalized experimental workflow for its

use.

Core Molecular Data
Stable isotope-labeled compounds are critical tools in modern research, particularly in

quantitative analysis. The key physical and chemical properties of 2,6-Dichlorobenzoic acid and

its deuterated form are summarized below for direct comparison.

Property 2,6-Dichlorobenzoic Acid
2,6-Dichlorobenzoic acid-
d3

Molecular Formula C₇H₄Cl₂O₂[1][2] C₇HD₃Cl₂O₂[3]

Molecular Weight 191.01 g/mol [1][4] 194.03 g/mol [3][5]

CAS Number 50-30-6[1][4] 1219805-50-1[3][5]
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Applications in Research and Drug Development
2,6-Dichlorobenzoic acid-d3 is primarily utilized as an internal standard in analytical

chemistry.[6] Its deuteration makes it an ideal tool for isotope dilution mass spectrometry

(IDMS) techniques, such as gas chromatography-mass spectrometry (GC-MS) and liquid

chromatography-tandem mass spectrometry (LC-MS/MS).[6]

The key advantages of using a deuterated internal standard like 2,6-Dichlorobenzoic acid-d3
include:

High Accuracy and Precision: It allows for the precise quantification of its non-deuterated

counterpart by correcting for variations in sample preparation, instrument response, and

matrix effects.[6]

Similar Chemical Behavior: As a deuterated analog, it exhibits nearly identical chemical and

physical properties to the analyte of interest, ensuring it behaves similarly throughout the

analytical process.

Distinct Mass Spectrometric Signal: The mass difference between the deuterated standard

and the non-deuterated analyte allows for their clear differentiation and independent

measurement by a mass spectrometer.

Due to these properties, 2,6-Dichlorobenzoic acid-d3 is an invaluable tool in pharmacokinetic

studies, metabolic profiling, and environmental monitoring where accurate quantification of 2,6-

Dichlorobenzoic acid is crucial.

Experimental Protocols
While a specific, detailed synthesis protocol for 2,6-Dichlorobenzoic acid-d3 is not readily

available in the public domain, the general approach for the deuteration of aromatic

compounds involves H-D exchange reactions. These methods often utilize a deuterium source,

such as D₂O, in the presence of a catalyst.

A generalized workflow for the application of 2,6-Dichlorobenzoic acid-d3 as an internal

standard in a quantitative analysis is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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